Cas no 1030603-66-7 (N-[(1R,2R)-2-ISOTHIOCYANATOCYCLOHEXYL]-CARBAMIC ACID-1,1-DIMETHYLETHYL ESTER)

• Product Name: N-[(1R,2R)-2-ISOTHIOCYANATOCYCLOHEXYL]-CARBAMIC ACID-1,1-DIMETHYLETHYL ESTER
• CAS No: 1030603-66-7
• MF: C₁₂H₂₀N₂O₂S
• MW: 256.3644
• CID: 4668180
• Update Time: 2023-03-20

N-[(1R,2R)-2-ISOTHIOCYANATOCYCLOHEXYL]-CARBAMIC ACID-1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• N-[(1R,2R)-2-isothiocyanatocyclohexyl]-CarbaMic acid-1,1-diMethylethyl ester
• N-[(1R,2R)-2-ISOTHIOCYANATOCYCLOHEXYL]-CARBAMIC ACID-1,1-DIMETHYLETHYL ESTER

Computed Properties

• Exact Mass: 256.124549g/mol
• Monoisotopic Mass: 256.124549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.37g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 82.8Ų